![molecular formula C19H21N5O3S B2627039 N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-4-(piperidin-1-ylsulfonyl)benzamide CAS No. 1797085-75-6](/img/structure/B2627039.png)
N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-4-(piperidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-4-(piperidin-1-ylsulfonyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MPSPB, and it is a potent and selective inhibitor of a protein called protein kinase B (PKB), also known as Akt. PKB is a key signaling protein that plays a critical role in various cellular processes, including cell growth, proliferation, survival, and metabolism. Dysregulation of PKB activity has been implicated in the development and progression of various diseases, including cancer, diabetes, and neurological disorders. Therefore, MPSPB has the potential to be an effective therapeutic agent for these diseases.
Scientific Research Applications
- The compound’s pyrazolo[1,5-a]pyrimidine core makes it an interesting candidate for developing fluorescent probes. Researchers have explored its use as a fluorophore due to its tunable photophysical properties and simpler synthetic methodology compared to other fluorogenic compounds . These properties make it valuable for studying intracellular processes, chemosensors, and bioimaging applications.
- Some derivatives of this compound have been evaluated for their inhibitory activity against collagen prolyl 4-hydroxylase (CP4H), an enzyme involved in collagen synthesis. CP4H inhibitors are relevant in the context of fibrosis-related diseases .
- Researchers have explored the design and synthesis of pyrazolo[1,5-a]pyrimidines as potential selective inhibitors of phosphoinositide 3-kinase delta (PI3K δ). These compounds aim to improve selectivity for isoform δ and may have applications in cancer therapy .
- Certain derivatives of this compound exhibit good solid-state emission intensities. For example, 4a (4-Py), 4b (2,4-Cl2Ph), 4d (Ph), and 4e (4-MeOPh) show promising solid-state emission properties. These findings suggest that proper structural selection can lead to the design of solid-state emitters using this compound .
- The photobleaching performance of these pyrazolo[1,5-a]pyrimidines is noteworthy. When continuously excited, their fluorescence intensities decrease significantly, making them suitable for applications where photostability is crucial .
- Computational studies based on density functional theory (DFT) and time-dependent DFT (TD-DFT) calculations have provided insights into the electronic structure of this fluorophore family. Electron-donating groups (EDGs) at position 7 on the fused ring favor large absorption/emission intensities, while electron-withdrawing groups (EWGs) result in lower intensities .
Fluorescent Probes and Imaging Agents
Inhibition of Collagen Prolyl 4-Hydroxylase (CP4H)
Selective PI3K δ Inhibition
Solid-State Emitters and Materials
Photobleaching Performance
Electronic Structure Insights
properties
IUPAC Name |
N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-4-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O3S/c1-14-11-18-20-12-16(13-24(18)22-14)21-19(25)15-5-7-17(8-6-15)28(26,27)23-9-3-2-4-10-23/h5-8,11-13H,2-4,9-10H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJNZEVBBEHMPPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=C(C=NC2=C1)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-4-(piperidin-1-ylsulfonyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.